Cas no 251097-65-1 (4-methyl-2-3-(trifluoromethyl)benzenesulfonamidopentanoic acid)

4-Methyl-2-3-(trifluoromethyl)benzenesulfonamidopentanoic acid is a specialized sulfonamide derivative featuring a trifluoromethylphenyl group and a carboxylate functionality. Its unique structure confers advantageous properties, including enhanced binding affinity and metabolic stability, making it valuable in medicinal chemistry and pharmaceutical research. The trifluoromethyl group improves lipophilicity and bioavailability, while the sulfonamide moiety offers potential for targeted interactions with biological receptors. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, such as enzyme inhibitors or receptor modulators. Its well-defined chemical properties and compatibility with further functionalization make it a versatile building block for drug discovery and development applications.

4-methyl-2-3-(trifluoromethyl)benzenesulfonamidopentanoic acid structure

251097-65-1 structure

Product Name:4-methyl-2-3-(trifluoromethyl)benzenesulfonamidopentanoic acid

CAS No:251097-65-1

MF:C₁₃H₁₆F₃NO₄S

MW:339.330653190613

MDL:MFCD00173033

CID:239160

PubChem ID:2775543

Update Time:2025-10-18

4-methyl-2-3-(trifluoromethyl)benzenesulfonamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

- 4-Methyl-2-(3-(trifluoromethyl)phenylsulfonamido)pentanoic acid
- 4-Methyl-2-([[3-(Trifluoromethyl)Phenyl]Sulfonyl]Amino)Cetanoic Acid
- N-[3-(Trifluoromethyl)phenylsulfonyl]-DL-leucine
- 4-Methyl-2-({[3-(trifluoromethyl)phenyl]-sulfonyl}amino)pentanoic acid
- 4-METHYL-2-({[3-TRIFLUOROMETHYL)PHENYL]SULFONYL}-AMINO)PENTANOIC ACID
- Leucine,N-[[3-(trifluoromethyl)phenyl]sulfonyl]-
- 4-Methyl-2-(3-trifluoromethyl-benzenesulfonylamino)-pentanoic acid
- N-{[3-(Trifluoromethyl)phenyl]sulfonyl}leucine
- 4-methyl-2-3-(trifluoromethyl)benzenesulfonamidopentanoic acid
- SCHEMBL7065939
- EN300-04197
- 4-methyl-2-[[3-(trifluoromethyl)phenyl]sulfonylamino]pentanoic Acid
- FT-0644123
- LEUCINE, N-[[3-(TRIFLUOROMETHYL)PHENYL]SULFONYL]-
- 251097-65-1
- 4-Methyl-2-([[3-(trifluoromethyl)phenyl]sulfonyl]amino)petanoic acid
- AKOS016055062
- Z45637143
- ((3-(trifluoromethyl)phenyl)sulfonyl)leucine
- MFCD00173033
- DTXSID00379581
- F1408-0315
- N-[3-(Trifluoromethyl)benzene-1-sulfonyl]leucine
- 10G-522S
- AKOS000116688
- 4-methyl-2-[3-(trifluoromethyl)benzenesulfonamido]pentanoic acid
- 4-methyl-2-[3-(trifluoromethyl)benzenesulphonylamino]pentanoic acid
- DB-046625
- MDL： MFCD00173033
- Inchi： 1S/C13H16F3NO4S/c1-8(2)6-11(12(18)19)17-22(20,21)10-5-3-4-9(7-10)13(14,15)16/h3-5,7-8,11,17H,6H2,1-2H3,(H,18,19)
- InChI Key： PGVOZRMIHHGLDI-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(NC(C(=O)O)CC(C)C)(=O)=O

Computed Properties

Exact Mass: 339.07528
Monoisotopic Mass: 339.07521365g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 7
Complexity: 485
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 91.8Å²

Experimental Properties

Melting Point: 140-142°
PSA: 83.47

4-methyl-2-3-(trifluoromethyl)benzenesulfonamidopentanoic acid Security Information

HazardClass：IRRITANT

4-methyl-2-3-(trifluoromethyl)benzenesulfonamidopentanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	010144-1g	4-Methyl-2-({[3-trifluoromethyl)phenyl]sulfonyl}amino)pentanoic acid	251097-65-1	96%	1g	￡41.00	2022-03-01
Chemenu	CM192307-5g	4-Methyl-2-({[3-(trifluoromethyl)phenyl]-sulfonyl}amino)pentanoic acid	251097-65-1	96%	5g	$527	2021-06-09
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Alichem	A019109499-5g	4-Methyl-2-(3-(trifluoromethyl)phenylsulfonamido)pentanoic acid	251097-65-1	96%	5g	$445.12	2023-09-02
Apollo Scientific	PC5362-500mg	4-Methyl-2-[3-(trifluoromethyl)benzenesulphonylamino]pentanoic acid	251097-65-1	97%	500mg	£125.00	2024-05-25
Apollo Scientific	PC5362-1g	4-Methyl-2-[3-(trifluoromethyl)benzenesulphonylamino]pentanoic acid	251097-65-1	97%	1g	£149.00	2024-05-25
Apollo Scientific	PC5362-5g	4-Methyl-2-[3-(trifluoromethyl)benzenesulphonylamino]pentanoic acid	251097-65-1	97%	5g	£396.00	2024-05-25
Fluorochem	010144-5g	4-Methyl-2-({[3-trifluoromethyl)phenyl]sulfonyl}amino)pentanoic acid	251097-65-1	96%	5g	￡176.00	2022-03-01
Chemenu	CM192307-5g	4-Methyl-2-({[3-(trifluoromethyl)phenyl]-sulfonyl}amino)pentanoic acid	251097-65-1	96%	5g	$527	2024-07-28
abcr	AB353850-1 g	N-[3-(Trifluoromethyl)phenylsulfonyl]-DL-leucine; 96%	251097-65-1		1g	€113.20	2022-06-10